Cas no 2411277-14-8 (N-(6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide)

• Product Name: N-(6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide
• CAS No: 2411277-14-8
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 6284100
• PubChem ID: 154879809
• Update Time: 2025-05-23

N-(6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687638378
• EN300-7560698
• 2411277-14-8
• N-(6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide

• Inchi： 1S/C13H14FNO2/c14-9-4-5-10-8(6-9)2-1-3-11(10)15-13(16)12-7-17-12/h4-6,11-12H,1-3,7H2,(H,15,16)
• InChI Key： GVTMBPQAHKMOMY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCCC2NC(C1CO1)=O

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide

N-(6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 2411277-14-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The product name, N-(6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide, provides a detailed insight into its structural and functional attributes. This compound belongs to a class of molecules that exhibit unique chemical properties, making it a valuable candidate for various biochemical applications.

The structural framework of this compound is characterized by a fluoro-substituted tetrahydronaphthalene core, which is linked to an oxirane ring through a carboxamide moiety. The presence of the fluoro group at the 6-position of the tetrahydronaphthalene ring introduces a level of electronic and steric modulation that can significantly influence the compound's reactivity and interactions with biological targets. This feature has made it an attractive scaffold for drug discovery and development.

In recent years, there has been a surge in research focused on the development of novel bioactive molecules that can modulate biological pathways involved in various diseases. The oxirane ring, also known as an epoxide, is a versatile functional group that can undergo various chemical transformations, making it an excellent tool for designing molecules with specific biological activities. The carboxamide group further enhances the compound's potential by providing a site for hydrogen bonding interactions, which are crucial for binding to biological targets.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. The fluoro-substituted tetrahydronaphthalene core has been shown to exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability. These properties are essential for the development of effective therapeutic agents. Furthermore, the oxirane ring can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The fluoro group can significantly alter the electronic properties of a molecule, leading to enhanced binding affinity and selectivity towards biological targets. For instance, fluorine atoms can increase metabolic stability by resisting nucleophilic attack and can also improve oral bioavailability by reducing lipophilicity. These advantages have made fluorinated compounds increasingly popular in the pharmaceutical industry.

The carboxamide moiety in N-(6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide also plays a critical role in its biological activity. Carboxamides are known to form strong hydrogen bonds with polar residues in proteins, which can enhance binding affinity. Additionally, carboxamides can undergo various chemical reactions, such as hydrolysis and amidation, which can be exploited for designing prodrugs or bioconjugates.

Current research efforts are focused on understanding the mechanism of action of this compound and its analogs. By leveraging structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have been able to elucidate how these molecules interact with their target proteins. These insights have been instrumental in designing more potent and selective inhibitors.

The use of computational methods has also been instrumental in advancing our understanding of this compound's properties. Molecular modeling techniques have allowed researchers to predict how these molecules will bind to biological targets and to identify key structural features that contribute to their bioactivity. These computational approaches have complemented experimental efforts by providing rapid screening tools for identifying promising candidates for further optimization.

In conclusion, N-(6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide represents a significant advancement in the field of chemical biology. Its unique structural features make it an excellent candidate for drug discovery and development. By combining experimental and computational approaches, researchers are poised to uncover new therapeutic agents that can address unmet medical needs.